Cas no 1033245-12-3 (tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate)
1033245-12-3 structure
Product Name:tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate
CAS No:1033245-12-3
MF:C10H19FN2O2
MW:218.268466234207
MDL:MFCD18917064
CID:1136707
PubChem ID:56698916
Update Time:2025-04-20
tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
- tert-Butyl (2S,4S)-2-(aminomethyl)-4-fluoro-1-pyrrolidinecarboxylate
- (2S,4S)-tert-Butyl 2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
- Tert-Butyl (2S,4S)-2-(Aminomethyl)-4-Fluoro-1-Pyrrolidinecarboxylate(WX601104)
- tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate
- MFCD18917064
- rel-tert-Butyl (2S,4S)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
- CS-0048599
- AKOS025396097
- A896504
- (2S,4S)-tert-Butyl2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
- SCHEMBL15057262
- 1-Boc-(2S,4S)-4-fluoropyrrolidine-2-methanamine
- EN300-178236
- (2S,4S)-1-Boc-2-(Aminomethyl)-4-Fluoropyrrolidine
- tert-Butyl (2S,4S)-2-(aminomethyl)-4-fluoro-1-pyrrolidinecarboxylate, AldrichCPR
- 1807919-97-6
- AS-39745
- DADYKTRZKFJROI-YUMQZZPRSA-N
- 1033245-12-3
-
- MDL: MFCD18917064
- Inchi: 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-6-7(11)4-8(13)5-12/h7-8H,4-6,12H2,1-3H3/t7-,8-/m0/s1
- InChI Key: DADYKTRZKFJROI-YUMQZZPRSA-N
- SMILES: F[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](CN)C1
Computed Properties
- Exact Mass: 218.14300
- Monoisotopic Mass: 218.14305602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.6Ų
Experimental Properties
- Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 288.7±25.0 ºC (760 Torr),
- Flash Point: 128.4±23.2 ºC,
- Solubility: Slightly soluble (9.2 g/l) (25 º C),
- PSA: 55.56000
- LogP: 1.93080
tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B812255-50mg |
tert-Butyl (2S,4S)-2-(Aminomethyl)-4-fluoro-1-pyrrolidinecarboxylate |
1033245-12-3 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B812255-100mg |
tert-Butyl (2S,4S)-2-(Aminomethyl)-4-fluoro-1-pyrrolidinecarboxylate |
1033245-12-3 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B812255-500mg |
tert-Butyl (2S,4S)-2-(Aminomethyl)-4-fluoro-1-pyrrolidinecarboxylate |
1033245-12-3 | 500mg |
$ 340.00 | 2022-06-06 | ||
| abcr | AB294183-250 mg |
tert-Butyl (2S,4S)-2-(aminomethyl)-4-fluoro-1-pyrrolidinecarboxylate, 95%; . |
1033245-12-3 | 95% | 250mg |
€254.20 | 2023-04-26 | |
| abcr | AB294183-1 g |
tert-Butyl (2S,4S)-2-(aminomethyl)-4-fluoro-1-pyrrolidinecarboxylate, 95%; . |
1033245-12-3 | 95% | 1g |
€556.20 | 2023-04-26 | |
| Alichem | A109006243-5g |
(2S,4S)-tert-Butyl 2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate |
1033245-12-3 | 95% | 5g |
$1102.50 | 2023-09-04 | |
| Enamine | EN300-178236-0.05g |
tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate |
1033245-12-3 | 95% | 0.05g |
$57.0 | 2023-09-20 | |
| Enamine | EN300-178236-0.1g |
tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate |
1033245-12-3 | 95% | 0.1g |
$84.0 | 2023-09-20 | |
| Enamine | EN300-178236-0.25g |
tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate |
1033245-12-3 | 95% | 0.25g |
$120.0 | 2023-09-20 | |
| Enamine | EN300-178236-0.5g |
tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate |
1033245-12-3 | 95% | 0.5g |
$188.0 | 2023-09-20 |
tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
1033245-12-3 (tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate) Related Products
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